Cas no 2229184-75-0 (3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol)

• Product Name: 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol
• CAS No: 2229184-75-0
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 6290834
• PubChem ID: 165660481
• Update Time: 2025-07-19

3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol
• 3-[(2-fluoro-4-nitrophenyl)methyl]azetidin-3-ol
• 2229184-75-0
• EN300-1762190

• Inchi： 1S/C10H11FN2O3/c11-9-3-8(13(15)16)2-1-7(9)4-10(14)5-12-6-10/h1-3,12,14H,4-6H2
• InChI Key： NPPSFLVZOZQIEQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1(CNC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol

Introduction to 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol (CAS No: 2229184-75-0)

3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 2229184-75-0, has garnered attention due to its potential applications in drug discovery and development. The presence of both a fluoro-substituted aromatic ring and an azetidinone scaffold makes it a versatile candidate for further exploration in medicinal chemistry.

The fluoro group at the 2-position of the phenyl ring and the nitro group at the 4-position introduce distinct electronic and steric properties, which can influence the compound's interactions with biological targets. These substituents are strategically positioned to modulate the molecule's pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for designing novel therapeutic agents.

The azetidin-3-ol core is a cyclic amide derivative that is commonly found in various bioactive molecules. This structural motif is known for its ability to engage with biological systems in multiple ways, including enzyme inhibition and receptor binding. The hydroxyl group at the 3-position of the azetidinone ring further enhances the compound's potential for hydrogen bonding interactions, which are crucial for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have shown that the fluoro-4-nitrophenyl moiety can effectively interact with hydrophobic pockets of target proteins, while the azetidin-3-ol scaffold provides a suitable platform for further derivatization. These insights have guided the synthesis of analogs with improved pharmacological properties.

In vitro studies have demonstrated promising results regarding the biological activity of 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol. Initial assays have revealed potential inhibitory effects on certain enzymes implicated in inflammatory pathways. The compound's ability to modulate these pathways could make it a valuable candidate for developing treatments against chronic inflammatory diseases. Additionally, its structural features suggest potential applications in addressing neurological disorders, where precise targeting is essential.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

As research progresses, the exploration of derivatives based on 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol continues to expand. By modifying specific functional groups or introducing new ones, chemists can fine-tune the compound's properties to meet specific therapeutic needs. For instance, replacing the hydroxyl group with other heteroatoms or introducing additional aromatic rings could lead to enhanced binding affinity or altered metabolic stability.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development of novel compounds like 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol. Predictive models can identify optimal modifications based on vast datasets, reducing the time and resources required for experimental validation. This synergy between computational methods and traditional wet chemistry has opened new avenues for innovation in pharmaceutical research.

Future clinical investigations are anticipated to provide deeper insights into the therapeutic potential of this compound. Preclinical studies will focus on evaluating its safety profile, pharmacokinetics, and efficacy in animal models. These studies will be crucial in determining whether 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol progresses to human trials, where it could eventually contribute to addressing unmet medical needs.

In conclusion, 3-(2-fluoro-4-nitrophenyl)methylazetidin-3-ol (CAS No: 2229184-75-0) represents a promising candidate in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of advanced synthetic techniques, computational modeling, and preclinical research continues to drive its development as a novel therapeutic agent. As our understanding of its properties evolves, so too does its potential to impact future medical treatments.